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Compound of Interest

Compound Name: Benzene, tetrapropylene-

Cat. No.: B1584789

An In-Depth Technical Guide to Tetrapropylene Benzene (CAS 25265-78-5): Synthesis,
Applications, and Environmental Significance

Introduction

Benzene, tetrapropylene-, also known by its CAS number 25265-78-5 and often referred to as
tetrapropylene benzene (TPB) or branched alkylbenzene (BAB), is a synthetic organic
compound with significant historical importance in the chemical industry.[1][2] As a member of
the alkylbenzene family, it consists of a benzene ring alkylated with a highly branched twelve-
carbon (dodecyl) chain derived from the oligomerization of propylene.[3][4]

This compound's primary role has been as a chemical intermediate, specifically as the
precursor to branched alkylbenzene sulfonates (BAS), a class of anionic surfactants once
widely used in detergents.[5][6][7] However, the very molecular structure that provided
desirable properties for cleaning applications also led to significant environmental persistence.

This guide offers a comprehensive technical overview of tetrapropylene benzene, designed for
researchers, scientists, and professionals in drug development. It moves beyond a simple
recitation of facts to explore the causal links between its chemical structure, industrial
synthesis, functional applications, and, most critically, its environmental fate. The story of TPB
Is a classic case study in industrial chemistry, illustrating how an improved understanding of
molecular biodegradability catalyzed a global shift towards more environmentally sustainable
alternatives like linear alkylbenzene sulfonates (LAS).
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Part 1: Chemical Identity and Physicochemical
Properties

"Benzene, tetrapropylene-" is not a single, discrete molecule but a complex mixture of
isomers. The name originates from its synthesis, where propylene tetramer—a C12 olefin
mixture—is used to alkylate the benzene ring.[4] This process results in a variety of branched
dodecyl chains attached to the phenyl group at different positions. This structural heterogeneity
is a defining characteristic of the substance.

The IUPAC name for one of the many possible isomers is 1,2,3,5-tetrapropylbenzene, but this
does not represent the commercial product accurately.[1] The common industry term,
"dodecylbenzene (hard type)," distinguishes it from the more biodegradable "soft type" linear

dodecylbenzene.[8]

Key Physicochemical Data

A summary of the essential physicochemical properties for the isomeric mixture is presented

below.
Property Value Source(s)
CAS Number 25265-78-5 [11[9]
Molecular Formula C18H30 [1][10]
Average Molecular Weight ~246.4 g/mol [1119]
Appearance Colorless to yellowish liquid [11]
Density 0.856 - 0.9 g/mL at 25°C [8][11]
Melting Point ~3°C [8][11]
Boiling Point 185-188 °C at 15 mm Hg [11]
Refractive Index ~1.482 (n20/D) [11]
Solubility Soluble in organic solvents; (1]

insoluble in water.
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Structural Isomerism: Branched vs. Linear
Alkylbenzenes

The distinction between branched (hard) and linear (soft) alkylbenzenes is fundamental to
understanding their application and environmental impact. The branching, particularly the
presence of quaternary carbon atoms in the alkyl chain of TPB, is the primary reason for its low
biodegradability.[12]

Tetrapropylene Benzene (Branched)

Complex mixture of highly
branched C12 isomers

Linear Alkylbenzene (Linear)

(Straight C12 alkyl chain)

Click to download full resolution via product page

Caption: General structures of branched (TPB) vs. linear (LAB) dodecylbenzene.

Part 2: Synthesis and Manufacturing

The industrial production of tetrapropylene benzene is achieved through the Friedel-Crafts
alkylation of benzene. This classic electrophilic aromatic substitution reaction creates a new
carbon-carbon bond between the aromatic ring and the alkyl group.

Core Reaction Mechanism

o Carbocation Formation: The olefin (propylene tetramer) reacts with a strong Lewis acid
catalyst, such as aluminum chloride (AICI3), or a proton acid like hydrofluoric acid (HF), to
form a secondary or tertiary carbocation. The formation of the more stable tertiary
carbocation is favored, which contributes to the high degree of branching in the final product.
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o Electrophilic Attack: The electron-rich benzene ring acts as a nucleophile, attacking the
carbocation. This step forms a resonance-stabilized carbocation intermediate known as an

arenium ion or sigma complex.

o Deprotonation: A weak base (e.g., AlCla~) removes a proton from the carbon atom bearing
the new alkyl group, restoring the aromaticity of the ring and regenerating the catalyst.
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Friedel-Crafts Alkylation Workflow
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Tetrapropylene Benzene Reacts with Sulfonation Produces Branched Alkylbenzene Sulfonate (BAS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Benzene, tetrapropylene- | C18H30 | CID 91365 - PubChem [pubchem.ncbi.nim.nih.gov]
. rbproductsinc.com [rbproductsinc.com]

. Alkylbenzene - Wikipedia [en.wikipedia.org]

. Alkylbenzene sulfonate - Wikipedia [en.wikipedia.org]

. lookchem.com [lookchem.com]

. hbinno.com [nbinno.com]

. DODECYLBENZENE | 25265-78-5 [chemicalbook.com]

. dodecylbenzene [dangtongbiological.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Substance Registry Services | US EPA [cdxapps.epa.gov]
e 10. Page loading... [guidechem.com]
e 11. tetrapropylene-Benzene [chembk.com]

e 12. The Branched-Chain Dodecylbenzene Sulfonate Degradation Pathway of Pseudomonas
aeruginosa W51D Involves a Novel Route for Degradation of the Surfactant Lateral Alky!l
Chain - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. ['"Benzene, tetrapropylene-" CAS number 25265-78-5].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584789#benzene-tetrapropylene-cas-number-
25265-78-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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